
Introduction: Understanding the Profile of 6-
Bromocinnolin-4-ol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Bromocinnolin-4-ol

Cat. No.: B3022159 Get Quote

6-Bromocinnolin-4-ol is a heterocyclic organic compound belonging to the cinnolinone family.

Its molecular structure, featuring a bromine substituent, makes it a valuable intermediate and

building block in medicinal chemistry and drug discovery programs. Researchers and scientists

utilize this compound for the synthesis of more complex molecules with potential biological

activity. Given its reactive nature and structural similarity to other biologically active heterocyclic

compounds, a thorough understanding and strict adherence to safety protocols are paramount

for personnel handling this chemical.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of

6-Bromocinnolin-4-ol. The protocols described herein are synthesized from established safety

data for structurally related brominated heterocyclic compounds and are designed to empower

researchers to manage risks effectively in a laboratory setting.

Physicochemical Properties
A foundational understanding of a compound's physical properties is the first step in a robust

safety assessment.
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Property Value Source

Molecular Formula C₉H₆BrNO [1]

Molecular Weight 224.05 g/mol [1]

Appearance Typically a solid powder

Storage Temperature
Room Temperature, sealed in

dry, dark place
[1]

Section 1: Comprehensive Hazard Identification and
Risk Assessment
While specific toxicological data for 6-Bromocinnolin-4-ol is limited, the hazard profile can be

reliably inferred from data on analogous brominated quinolinone and cinnolinone structures.

The primary hazards are associated with acute toxicity, and irritation to the skin, eyes, and

respiratory system.[2][3][4]

GHS Hazard Classification (Inferred)
The following classification is based on aggregated data from similar chemical structures and

represents a conservative approach to safety.
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
GHS07 Warning

Skin Irritation Category 2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Irritation
Category 2A / 1

H319/H318:

Causes serious

eye

irritation/damage

GHS05, GHS07 Danger/Warning

Specific Target

Organ Toxicity
Category 3

H335: May

cause respiratory

irritation

GHS07 Warning

The Causality Behind the Hazards
The toxicity profile is linked to the compound's structure. The heterocyclic core can interact with

biological systems, while the bromine atom enhances its reactivity and lipophilicity, potentially

facilitating absorption. Inhalation of fine dust particles can lead to irritation of the respiratory

tract.[2] Direct contact with skin or eyes can cause significant irritation or damage due to the

compound's chemical nature.[2][3]

Proactive Risk Assessment Workflow
A self-validating safety protocol begins before the compound is even handled. A mandatory risk

assessment must be performed to identify experiment-specific hazards and ensure control

measures are in place.
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Phase 1: Preparation

Phase 2: Evaluation

Phase 3: Execution

Review Experimental Protocol

Identify Hazards
(Chemical, Procedural)

Assess Risks
(Likelihood, Severity)

Determine Control Measures
(PPE, Engineering, Admin)

Implement Controls

Proceed with Experiment

Review & Refine Post-Experiment
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Seek immediate medical attention.

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of soap and water

   for at least 15 minutes.
3. Seek medical attention if irritation persists.

1. Immediately flush eyes with water for at least 15 minutes,
   lifting upper and lower eyelids.

2. Remove contact lenses, if present and easy to do.
3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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